(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine

• IUPAC Name: (3-cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine
• InChI: InChI=1S/C11H20N2/c12-13-11-6-10(7-11,8-11)9-4-2-1-3-5-9/h9,13H,1-8,12H2
• InChI Key: WKPYXUWJSSXELQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C23CC(C2)(C3)NN
• Molecular Formula: C11H20N2
• Molecular Weight: 180.29 g/mol

Description

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine, also known as CP55940, is a synthetic cannabinoid that is commonly used in scientific research. It is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been found to have a range of potential therapeutic applications. In

Mechanism of Action

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is a potent agonist of the cannabinoid receptors, CB1 and CB2. It binds to these receptors and activates them, leading to a range of physiological effects. CB1 receptors are primarily found in the central nervous system and are involved in the regulation of pain, mood, and appetite. CB2 receptors are primarily found in the immune system and are involved in the regulation of inflammation.
Biochemical and Physiological Effects:
(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine has a range of biochemical and physiological effects. It has been found to have analgesic, anti-inflammatory, and neuroprotective properties. It also has potential anti-cancer properties and has been shown to inhibit the growth of cancer cells. (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine has been found to affect various physiological processes, including blood pressure, heart rate, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptors without interference from other receptors. However, (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is also highly lipophilic and can be difficult to solubilize, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine. One area of interest is its potential therapeutic applications in the treatment of pain, inflammation, and neurological disorders. Another area of interest is its potential anti-cancer properties and its ability to inhibit the growth of cancer cells. Further research is also needed to understand the long-term effects of (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine on the body and its potential for addiction and abuse.
Conclusion:
In conclusion, (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is a synthetic cannabinoid that is commonly used in scientific research. It has a range of potential therapeutic applications and has been found to have analgesic, anti-inflammatory, and neuroprotective properties. (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been found to affect various physiological processes. While there are advantages and limitations to using (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine in lab experiments, there are many potential future directions for research on this compound.

Synthesis Methods

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of cyclohexanone with 1,3-cyclohexadiene to form a bicyclo[1.1.1]pentane intermediate. This intermediate is then reacted with hydrazine to form the final product, (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

(3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is commonly used in scientific research to study the effects of cannabinoid receptors on various physiological processes. It has been found to have potential therapeutic applications in the treatment of pain, inflammation, and neurological disorders. (3-Cyclohexyl-1-bicyclo[1.1.1]pentanyl)hydrazine is also used to study the effects of cannabinoids on the immune system and cancer cells.